Cas no 1171337-80-6 (5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid)

• Product Name: 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid
• CAS No: 1171337-80-6
• MF: C₁₁H₁₅NO₄S₂
• MW: 289.371100664139
• CID: 4574765
• Update Time: 2025-05-27

5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[(4-Methylpiperidin-1-yl)sulfonyl]-thiophene-2-carboxylic acid
• 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid

• Inchi： 1S/C11H15NO4S2/c1-8-4-6-12(7-5-8)18(15,16)10-3-2-9(17-10)11(13)14/h2-3,8H,4-7H2,1H3,(H,13,14)
• InChI Key： LJLXIBYAFITSNA-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(S(N2CCC(C)CC2)(=O)=O)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid

Research Brief on 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid (CAS: 1171337-80-6)

The compound 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid (CAS: 1171337-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's unique structural features, including the thiophene-carboxylic acid core and the 4-methylpiperidin-1-yl sulfonyl moiety, make it a promising scaffold for further development.

Recent studies have explored the synthesis and optimization of 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid, with a focus on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound. Researchers have also investigated its stability under various physiological conditions, which is critical for its potential use in drug formulations.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest its potential as an anti-inflammatory agent. Additionally, molecular docking studies have revealed that the compound interacts with key residues in the active sites of target proteins, providing insights into its mechanism of action.

Further research has explored the pharmacokinetic properties of 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid, including its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are essential for understanding its bioavailability and potential side effects. Early results indicate that the compound has favorable pharmacokinetic properties, although further optimization may be required to enhance its efficacy and reduce toxicity.

In conclusion, 5-[(4-methylpiperidin-1-yl)sulfonyl]thiophene-2-carboxylic acid (CAS: 1171337-80-6) represents a promising candidate for drug development, particularly in the treatment of inflammatory diseases. Ongoing research aims to further elucidate its biological mechanisms and optimize its pharmacological properties. Future studies should focus on in vivo validation and clinical translation to fully realize its therapeutic potential.